Cas no 2229277-37-4 (2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid)

• Product Name: 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
• CAS No: 2229277-37-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 6058499
• PubChem ID: 165632617
• Update Time: 2025-10-30

2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
• 2229277-37-4
• 2-{1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid
• EN300-1969966

• Inchi： 1S/C10H11F3N2O2/c1-15-5-6(8(14-15)10(11,12)13)9(2-3-9)4-7(16)17/h5H,2-4H2,1H3,(H,16,17)
• InChI Key： PVQIFFGWMKLJOF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(CC(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid

2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid (CAS No. 2229277-37-4): A Comprehensive Overview

2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid (CAS No. 2229277-37-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid is particularly noteworthy. It consists of a cyclopropyl ring substituted with a 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl group and an acetic acid moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

The synthesis of 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid has been explored through various routes. One common approach involves the reaction of a cyclopropyl derivative with a suitable pyrazole precursor, followed by functional group manipulations to introduce the acetic acid moiety. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological activity, 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid has demonstrated significant potential in several areas. One of the most notable applications is its use as a modulator of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has been investigated for its anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

Recent research has also explored the pharmacokinetic properties of 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated, highlighting its potential for treating neurological disorders.

The safety profile of 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid is another important aspect of its evaluation. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid (CAS No. 2229277-37-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological and pharmacokinetic properties, makes it an attractive candidate for further investigation and potential clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.